Cas no 20292-01-7 (Acetic acid,2-mercapto-, hexyl ester)

The compound Acetic acid, 2-mercapto-, hexyl ester (CAS: 25249-17-4) is a thiol-functionalized ester with applications in organic synthesis and specialty chemical formulations. Its structure combines a hexyl chain with a thiolated acetate group, offering reactivity useful in thiol-ene click chemistry, polymer modification, and crosslinking reactions. The hexyl ester moiety enhances solubility in nonpolar media, while the thiol group provides nucleophilic reactivity for conjugation or derivatization. This compound is valued for its balanced hydrophobicity and thiol functionality, making it suitable for controlled-release systems, surface functionalization, and as a building block in fragrance or pharmaceutical intermediates. Proper handling under inert conditions is recommended due to thiol oxidation sensitivity.
Acetic acid,2-mercapto-, hexyl ester structure
20292-01-7 structure
Product Name:Acetic acid,2-mercapto-, hexyl ester
CAS No:20292-01-7
MF:C8H16O2S
MW:176.276441574097
CID:263777
Update Time:2025-07-23

Acetic acid,2-mercapto-, hexyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-mercapto-, hexyl ester
    • HEXYL 2-MERCAPTOACETATE
    • hexyl mercaptoacetate
    • Hexyl thioglycolate
    • mercapto-acetic acid hexyl ester
    • Mercapto-essigsaeure-hexylester
    • Thioglycolic acid,hexyl ester
    • Thioglycollic acid hexyl ester
    • Thioglykolsaeure-hexylester
    • Inchi： 1S/C8H16O2S/c1-2-3-4-5-6-10-8(9)7-11/h11H,2-7H2,1H3
    • InChI Key： HTTYRACTMYJREK-UHFFFAOYSA-N
    • SMILES： SCC(=O)OCCCCCC

Computed Properties

  • Exact Mass: 176.08700
  • Monoisotopic Mass: 176.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.989
  • Boiling Point: 239.7°Cat760mmHg
  • Flash Point: 115.1°C
  • Refractive Index: 1.459
  • PSA: 65.10000
  • LogP: 2.03970

Acetic acid,2-mercapto-, hexyl ester Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

Acetic acid,2-mercapto-, hexyl ester Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Acetic acid,2-mercapto-, hexyl ester Pricemore >>

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